N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide

• IUPAC Name: N-[1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C21H22N4O2S/c1-27-19-5-3-2-4-17(19)18-6-7-20(24-23-18)25-11-8-16(9-12-25)22-21(26)15-10-13-28-14-15/h2-7,10,13-14,16H,8-9,11-12H2,1H3,(H,22,26)
• InChI Key: QPSDYMNCTZOQAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)NC(=O)C4=CSC=C4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. It is a member of the piperidine class of compounds and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit a range of biochemical and physiological effects, including the modulation of ion channels and the inhibition of enzymes. These effects make it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide is not fully understood. However, it has been found to modulate the activity of ion channels, including the voltage-gated sodium channel and the transient receptor potential channel. It has also been found to inhibit the activity of enzymes, including the proteasome and the histone deacetylase.
Biochemical and Physiological Effects:
N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to modulate ion channels, which can affect the function of neurons and other cells. It has also been found to inhibit enzymes, which can affect cellular processes such as protein degradation and gene expression. These effects make it a promising candidate for the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide has several advantages for lab experiments. It is a highly pure compound that can be synthesized using established methods. It exhibits a range of biochemical and physiological effects, which make it a useful tool for studying cellular processes. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. It also has the potential to interact with other compounds and proteins, which can complicate experimental design and interpretation.

Future Directions

There are several future directions for research on N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide. One direction is to further explore its mechanism of action, which can provide insights into its potential applications in the field of medicine. Another direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Additionally, research can focus on developing new synthetic methods for N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide, which can improve its purity and yield.

Synthesis Methods

The synthesis of N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide has been described in the literature. One method involves the reaction of 6-(2-methoxyphenyl)pyridazin-3-amine with 4-piperidone hydrochloride in the presence of sodium triacetoxyborohydride and acetic acid. This reaction yields N-[1-[6-(2-Methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]thiophene-3-carboxamide with a high degree of purity.